
An In-depth Technical Guide to the Properties of
Supercritical Ammonia

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ammonia

Cat. No.: B1221849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonia (NH3), a compound of significant industrial importance, exhibits unique and highly

tunable properties when maintained above its critical temperature (Tc = 405.5 K or 132.3 °C)

and critical pressure (Pc = 11.3 MPa). In this supercritical state, it exists as a fluid phase with

properties intermediate between those of a liquid and a gas, offering a versatile medium for a

range of chemical processes. This technical guide provides a comprehensive overview of the

core physicochemical properties of supercritical ammonia, details the experimental protocols

for their determination, and presents this information in a structured format to support research

and development activities, particularly in the pharmaceutical and chemical industries.

Supercritical ammonia's distinct characteristics, such as its high density, low viscosity, and

tunable solvent power, make it an attractive alternative to conventional organic solvents.[1] Its

polarity and hydrogen bonding capabilities can be finely controlled by adjusting temperature

and pressure, allowing for selective dissolution and reaction control.[2] This guide aims to be a

valuable resource for professionals exploring the potential of supercritical ammonia in various

applications, from synthesis and extraction to materials processing.

Core Properties of Supercritical Ammonia
The properties of supercritical ammonia are highly dependent on temperature and pressure.

Understanding these relationships is crucial for designing and optimizing processes that utilize
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this unique solvent.

Thermodynamic Properties
The density of supercritical ammonia is a key parameter influencing its solvent strength. Small

changes in temperature and pressure near the critical point can lead to significant variations in

density.

Table 1: Density of Supercritical Ammonia at Various Temperatures and Pressures

Temperature (K) Pressure (MPa) Density ( kg/m ³)

425 15 165.3

425 20 208.7

425 30 269.1

450 15 141.8

450 20 181.1

450 30 240.5

500 15 116.9

500 20 149.2

500 30 201.7

600 20 116.8

600 30 161.3

600 50 229.8

Note: Data is derived from correlations and experimental values reported in the literature.[3][4]

Transport Properties
The viscosity of supercritical ammonia is significantly lower than that of liquid ammonia,

facilitating mass transfer and penetration into porous materials.
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Table 2: Viscosity of Supercritical Ammonia at Various Temperatures and Pressures

Temperature (K) Pressure (MPa) Viscosity (μPa·s)

425 15 23.5

425 20 26.8

425 30 32.5

450 15 24.1

450 20 26.9

450 30 31.8

500 15 25.7

500 20 28.1

500 30 32.3

600 20 31.2

600 30 34.5

600 50 40.1

Note: Data is based on correlations and experimental data from various sources.[1][3][5]

Physicochemical Properties
The dielectric constant of a solvent is a measure of its ability to separate charge and is an

important indicator of its polarity.

Table 3: Dielectric Constant of Ammonia at Various Temperatures
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Temperature (°C) Dielectric Constant

-74 25

-30 22.0

40 18.9

69 16.5

Note: Data for the dielectric constant of ammonia in the supercritical region is limited. The

provided data is for liquid and near-critical ammonia and indicates a decrease in dielectric

constant with increasing temperature.[6][7]

Solvatochromic Parameters
Solvatochromic parameters, such as the Kamlet-Taft parameters (π*, α, and β), provide a more

detailed understanding of solvent-solute interactions.

π (pi-star):* An index of solvent dipolarity/polarizability.

α (alpha): A measure of the solvent's hydrogen bond donor (HBD) acidity.

β (beta): A measure of the solvent's hydrogen bond acceptor (HBA) basicity.

While it is known that the solvatochromic shift of probe molecules in supercritical ammonia is

highly sensitive to changes in density, indicating its tunable polarity, specific experimental

values for the Kamlet-Taft parameters of supercritical ammonia are not readily available in the

current literature.[2] Qualitatively, ammonia is known to be a strong hydrogen-bond acceptor

(high β) due to the lone pair of electrons on the nitrogen atom, but a relatively weak hydrogen-

bond donor (low α).[5]

Experimental Protocols
The determination of the properties of supercritical fluids requires specialized equipment and

methodologies to handle the high pressures and temperatures involved.

Density Measurement
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Methodology: Vibrating Tube Densimeter

Apparatus: A high-pressure vibrating tube densimeter capable of withstanding the desired

temperature and pressure ranges. The apparatus includes a U-shaped tube, a temperature-

controlled housing, and a system for measuring the oscillation period of the tube.

Calibration: The densimeter is calibrated using fluids with well-known densities, such as

water and vacuum, at various temperatures and pressures.

Sample Introduction: High-purity ammonia is introduced into the measurement cell. The

pressure is controlled using a high-pressure pump, and the temperature is maintained by a

thermostat.

Measurement: The oscillation period of the vibrating tube filled with supercritical ammonia is

measured.

Calculation: The density of the supercritical ammonia is calculated from the measured

oscillation period using the calibration constants. The relationship between the oscillation

period (τ) and density (ρ) is given by: ρ = Aτ² - B, where A and B are calibration constants.

Viscosity Measurement
Methodology: Falling Body Viscometer

Apparatus: A high-pressure viscometer consisting of a precision-bore tube, a magnetically

coupled falling body (piston or sphere), and a temperature-controlled jacket. The time it takes

for the body to fall a known distance is measured electronically.

Calibration: The viscometer is calibrated with fluids of known viscosity under the desired

experimental conditions.

Sample Loading: The viscometer is filled with high-purity ammonia, and the system is

pressurized and heated to the desired supercritical state.

Measurement: The falling body is released, and the time of descent between two marked

positions is accurately measured.
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Calculation: The viscosity (η) is calculated using the following equation: η = K(ρ_b - ρ_f)t,

where K is the viscometer constant, ρ_b is the density of the falling body, ρ_f is the density of

the supercritical ammonia, and t is the fall time.

Solvatochromic Parameter Determination
Methodology: UV-Vis Spectroscopy

Apparatus: A high-pressure, high-temperature UV-Vis spectrophotometer equipped with a

specialized optical cell capable of withstanding supercritical conditions.

Probe Selection: A set of solvatochromic probes (dyes) is selected. For example, N,N-

diethyl-4-nitroaniline for π*, 4-nitrophenol for β, and Reichardt's dye for a combined polarity

scale.

Sample Preparation: A dilute solution of the chosen probe molecule in a suitable co-solvent

is prepared.

Measurement: A small amount of the probe solution is introduced into the high-pressure cell.

The cell is then filled with ammonia and brought to the desired supercritical temperature and

pressure. The UV-Vis absorption spectrum of the probe is recorded.

Calculation: The wavelength of maximum absorbance (λ_max) of the probe is determined.

The solvatochromic parameters are then calculated from the shift in λ_max compared to

reference solvents using established linear solvation energy relationships (LSERs).

Visualizations
Phase Diagram of Ammonia
The following diagram illustrates the different phases of ammonia as a function of temperature

and pressure, highlighting the supercritical fluid region.
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Phase Diagram of Ammonia
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Caption: Phase diagram for ammonia, illustrating solid, liquid, gas, and supercritical fluid

regions.

Experimental Workflow for Property Determination
This diagram outlines the general workflow for the experimental determination of the properties

of supercritical ammonia.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1221849?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221849?utm_src=pdf-body
https://www.benchchem.com/product/b1221849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Supercritical Ammonia Property Measurement
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Caption: Generalized workflow for measuring the properties of supercritical ammonia.
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Signaling Pathway for Solvent Effects
This diagram illustrates the logical relationship between the tunable parameters of supercritical

ammonia and its resulting solvent properties, which in turn affect chemical processes.

Influence of Supercritical Ammonia Properties on Chemical Processes
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Caption: Interplay of physical parameters and their effect on chemical process outcomes.

Conclusion
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Supercritical ammonia presents a compelling medium for a variety of chemical applications

due to its readily tunable physicochemical properties. By careful control of temperature and

pressure, researchers can manipulate its density, viscosity, and solvent characteristics to

achieve desired outcomes in synthesis, extraction, and materials science. This guide has

provided a foundational understanding of these properties, outlined the experimental methods

for their characterization, and presented the information in a clear, accessible format. While

more research is needed to fully elucidate all aspects of its behavior, particularly in quantifying

its specific solvatochromic parameters, the existing data clearly demonstrates the potential of

supercritical ammonia as a versatile and effective "green" solvent. It is anticipated that this

guide will serve as a valuable tool for scientists and engineers in harnessing the unique

capabilities of this remarkable fluid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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